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Compound of Interest

Compound Name: 3-lodobenzohydrazide

Cat. No.: B183010

This guide provides a comprehensive technical overview of 3-lodobenzohydrazide, a key
chemical intermediate for researchers, scientists, and professionals in drug development. We
will delve into its chemical identity, detailed safety protocols, physical and chemical properties,
a robust synthesis method, and its current applications, particularly in the realm of antiviral
research.

Chemical Identity and Properties

3-lodobenzohydrazide is an aromatic hydrazide derivative. The presence of an iodine atom
and a hydrazide functional group makes it a versatile building block in organic synthesis.

CAS Number: 39115-94-1[1][2]

hvsical and Chemical :

Property Value Source
Molecular Formula C7H7IN20 [2][3]
Molecular Weight 262.05 g/mol [3]
Appearance Solid [3]
Melting Point 151-153 °C [3]
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Safety Data and Handling

Adherence to strict safety protocols is paramount when handling 3-lodobenzohydrazide. This
compound is classified as an irritant and requires careful handling to avoid exposure.

GHS Classification

» Signal Word: Warning
e GHS Pictogram:
o leialt text
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

e Precautionary Statements:

[¢]

Prevention: P261, P264, P271, P280

[¢]

Response: P302 + P352, P304 + P340, P312, P305 + P351 + P338

o

Storage: P403 + P233, P405

o

Disposal: P501

Handling and Storage Recommendations

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
[3] Ensure eyewash stations and safety showers are readily accessible.

e Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles.
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o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]

Synthesis of 3-lodobenzohydrazide

The synthesis of 3-lodobenzohydrazide is most commonly achieved through the reaction of
methyl 3-iodobenzoate with hydrazine hydrate. This nucleophilic acyl substitution reaction is a
standard and efficient method for preparing hydrazides from esters.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 3-lodobenzohydrazide.

Experimental Protocol

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine methyl
3-iodobenzoate (1.0 equivalent) and ethanol.[1]

o Addition of Hydrazine Hydrate: To the stirred solution, add hydrazine hydrate (1.2
equivalents) dropwise.[1]
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o Reflux: Heat the reaction mixture to reflux and maintain for 2-5 hours.[3] The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

» Precipitation: After the reaction is complete, cool the flask to room temperature. A white
precipitate of 3-lodobenzohydrazide should form.

« Filtration and Washing: Filter the precipitate using a Buchner funnel and wash it thoroughly
with cold water to remove any unreacted hydrazine hydrate.[3]

e Drying: Dry the purified product in a vacuum oven.

Applications in Research and Drug Development

3-lodobenzohydrazide serves as a valuable precursor in the synthesis of various heterocyclic
compounds. Its derivatives have garnered significant interest in medicinal chemistry.

Antiviral Potential

Hydrazide and hydrazone derivatives are known to possess a wide range of biological
activities, including antiviral properties.[4][5] The mechanism of action for many antiviral
hydrazones involves the inhibition of viral replication.[4] While the specific antiviral mechanism
of 3-iodobenzohydrazide is not extensively studied, it is hypothesized that its derivatives
could interfere with viral enzymes or the process of viral uncoating within host cells.

A notable application of 3-lodobenzohydrazide is its use as an organic ligand in the synthesis
of iodobenzoyldiazenido-functionalized polyoxometalates (POMs). These hybrid materials have
demonstrated significant in vitro inhibitory effects against Coxsackievirus B3 (CVB3).

The inclusion of iodine in pharmaceutical compounds can influence their metabolic stability and
biodistribution, which is a critical consideration in drug design.[6] The carbon-iodine bond's
stability is a key factor in the development of radioiodinated pharmaceuticals for imaging and
therapy.[6]

Conclusion

3-lodobenzohydrazide is a chemical intermediate with significant potential in synthetic and
medicinal chemistry. Its well-defined synthesis and the biological activity of its derivatives make
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it a compound of interest for further research and development. Proper safety precautions are
essential for its handling and use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

